Cas no 1702511-30-5 (2-(2-Chloro-4,5-difluorophenyl)-2-oxoacetic acid)

• Product Name: 2-(2-Chloro-4,5-difluorophenyl)-2-oxoacetic acid
• CAS No: 1702511-30-5
• MF: C₈H₃ClF₂O₃
• MW: 220.557428598404
• CID: 5761510
• PubChem ID: 107476738
• Update Time: 2025-05-27

2-(2-Chloro-4,5-difluorophenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-4,5-difluorophenyl)-2-oxoacetic acid
• 1702511-30-5
• EN300-1983576
• 2-(2-Chloro-4,5-difluorophenyl)-2-oxoacetic acid

• Inchi： 1S/C8H3ClF2O3/c9-4-2-6(11)5(10)1-3(4)7(12)8(13)14/h1-2H,(H,13,14)
• InChI Key： CGXPLCAKRUKPKT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C(C(=O)O)=O)F)F

Computed Properties

• Exact Mass: 219.9738780g/mol
• Monoisotopic Mass: 219.9738780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2-(2-Chloro-4,5-difluorophenyl)-2-oxoacetic acid

Recent Advances in the Study of 2-(2-Chloro-4,5-difluorophenyl)-2-oxoacetic Acid (CAS: 1702511-30-5)

2-(2-Chloro-4,5-difluorophenyl)-2-oxoacetic acid (CAS: 1702511-30-5) is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and therapeutic potential.

One of the most notable advancements in the study of 2-(2-Chloro-4,5-difluorophenyl)-2-oxoacetic acid is its application in the development of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have successfully incorporated this compound into novel kinase inhibitors, demonstrating its ability to enhance binding affinity and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives using 2-(2-Chloro-4,5-difluorophenyl)-2-oxoacetic acid as a core scaffold, which exhibited potent inhibitory activity against specific kinase targets.

In addition to its role in kinase inhibition, recent investigations have explored the compound's utility in the synthesis of fluorinated pharmaceuticals. Fluorination is a common strategy in drug design to improve metabolic stability and bioavailability. The unique electronic properties of the difluorophenyl moiety in 2-(2-Chloro-4,5-difluorophenyl)-2-oxoacetic acid make it an attractive building block for the development of fluorinated analogs of existing drugs. A 2022 study in Bioorganic & Medicinal Chemistry Letters highlighted the successful use of this compound in the synthesis of a fluorinated analog of a known anti-inflammatory agent, which showed improved pharmacokinetic profiles in preclinical models.

Another area of interest is the compound's potential as a precursor for the development of PET (positron emission tomography) radiotracers. The incorporation of fluorine-18 isotopes into pharmaceutical compounds is a growing field in molecular imaging. Researchers have investigated the feasibility of using 2-(2-Chloro-4,5-difluorophenyl)-2-oxoacetic acid as a starting material for the synthesis of fluorine-18 labeled tracers, which could be used for non-invasive imaging of disease biomarkers. Preliminary results from a 2023 study in Nuclear Medicine and Biology suggest that this approach holds promise for the development of new diagnostic tools.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2-(2-Chloro-4,5-difluorophenyl)-2-oxoacetic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce byproducts. A 2023 publication in Organic Process Research & Development detailed a novel catalytic method for the efficient production of this compound, addressing some of the scalability issues encountered in earlier studies. These advancements are expected to facilitate further research and commercialization of derivatives based on this scaffold.

In conclusion, 2-(2-Chloro-4,5-difluorophenyl)-2-oxoacetic acid (CAS: 1702511-30-5) continues to be a valuable compound in chemical biology and pharmaceutical research. Its applications in kinase inhibition, fluorinated drug design, and molecular imaging underscore its versatility and potential for future therapeutic and diagnostic innovations. Ongoing research efforts are likely to uncover additional uses for this compound, further solidifying its importance in the field.